Cas no 923035-06-7 (3-1-(methylamino)ethylphenol)

• Product Name: 3-1-(methylamino)ethylphenol
• CAS No: 923035-06-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 738309
• PubChem ID: 16770714
• Update Time: 2025-05-20

3-1-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[1-(methylamino)ethyl]-
• 3-[1-(methylamino)ethyl]phenol
• PHE016
• SCHEMBL10305659
• FT-0721101
• EN300-145643
• 923035-06-7
• AKOS000127212
• DTXSID10588167
• FT-0774990
• SCHEMBL410935
• 3-1-(methylamino)ethylphenol

• Inchi： 1S/C9H13NO/c1-7(10-2)8-4-3-5-9(11)6-8/h3-7,10-11H,1-2H3
• InChI Key： AEOMELCUDZBIFY-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C(C)NC

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 2.06350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-1-(methylamino)ethylphenol

Compound CAS No 923035-06-7: 3-(1-(Methylamino)ethyl)phenol

The compound with CAS No 923035-06-7, commonly referred to as 3-(1-(methylamino)ethyl)phenol, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of phenolic compounds, which are known for their aromatic stability and reactivity. The presence of the methylaminoethyl group attached to the phenol ring introduces additional functional groups, enhancing its chemical versatility and making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 3-(1-(methylamino)ethyl)phenol in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of drug design targeting specific biological pathways. For instance, its ability to act as a chelating agent has been leveraged in the creation of metalloenzyme inhibitors, which hold promise in treating conditions such as neurodegenerative diseases and cancer.

The synthesis of 3-(1-(methylamino)ethyl)phenol typically involves multi-step organic reactions, often starting from readily available starting materials such as phenol derivatives and amino alcohols. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of chemical properties, 3-(1-(methylamino)ethyl)phenol exhibits a balance between hydrophilicity and lipophilicity, making it suitable for applications that require both solubility in polar solvents and interaction with hydrophobic environments. This characteristic is particularly advantageous in drug delivery systems, where it can serve as a carrier or stabilizing agent for poorly soluble therapeutic compounds.

Moreover, the compound has shown potential in materials science, particularly in the development of polymeric materials with tailored properties. Its ability to form hydrogen bonds and participate in coordination chemistry makes it a valuable building block for creating stimuli-responsive polymers. Recent research has demonstrated its use in creating self-healing materials that can recover their mechanical properties upon exposure to specific stimuli, opening new avenues for applications in advanced materials technology.

From an environmental perspective, understanding the fate and transport of 3-(1-(methylamino)ethyl)phenol in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices during its production and use.

In conclusion, CAS No 923035-06-7, or 3-(1-(methylamino)ethyl)phenol, stands out as a multifaceted compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique chemical properties and adaptability make it a valuable tool for researchers seeking innovative solutions to complex challenges. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.